Cas no 2171633-32-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-2-yl)carbamoylpropanoic acid
• CAS No: 2171633-32-0
• MF: C₂₃H₂₀N₄O₅
• MW: 432.428705215454
• CID: 5758516
• PubChem ID: 165551604
• Update Time: 2025-05-24

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1487312
• 2171633-32-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(pyrimidin-2-yl)carbamoyl]propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-2-yl)carbamoylpropanoic acid

• Inchi： 1S/C23H20N4O5/c28-20(29)12-19(21(30)27-22-24-10-5-11-25-22)26-23(31)32-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,26,31)(H,28,29)(H,24,25,27,30)
• InChI Key： XMHFAKDGJDVHFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1N=CC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.14336975g/mol
• Monoisotopic Mass: 432.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrimidin-2-yl)carbamoylpropanoic acid

Compound CAS No. 2171633-32-0: 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(pyrimidin-2-yl)carbamoylpropanoic Acid

The compound CAS No. 2171633-32-0, known as 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(pyrimidin-2-yl)carbamoylpropanoic acid, is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a pyrimidine moiety, making it a valuable tool in modern chemical synthesis and drug discovery.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes. The pyrimidine ring, on the other hand, is a heterocyclic aromatic system that is commonly found in nucleosides and other bioactive molecules. The combination of these two functional groups in the same molecule makes this compound a versatile building block for constructing complex structures with tailored properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in targeted drug delivery systems, where the Fmoc group serves as a protective shield during transit and releases the active drug upon reaching the target site. Additionally, the pyrimidine moiety has been shown to exhibit promising antiviral and anticancer activities, further underscoring the importance of this compound in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The use of advanced chromatographic methods ensures high purity levels, which are critical for its application in sensitive biological assays. Moreover, computational chemistry tools have been employed to predict its physicochemical properties, such as solubility, stability, and bioavailability, providing valuable insights for its optimization and scale-up production.

From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols to minimize any potential risks to human health or the environment. Its stability under various conditions has been thoroughly investigated to ensure safe storage and transportation. Furthermore, life cycle assessment (LCA) studies have been conducted to evaluate its environmental footprint and identify opportunities for sustainable practices.

In conclusion, CAS No. 2171633-32-0 represents a cutting-edge chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a key player in the development of next-generation drugs and materials. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.